Cas no 25814-73-7 ([(4R,5R,8S,9S,10R,13S,14S)-10,13-Dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl] acetate)

• Product Name: [(4R,5R,8S,9S,10R,13S,14S)-10,13-Dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl] acetate
• CAS No: 25814-73-7
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2661498
• Update Time: 2023-08-06

[(4R,5R,8S,9S,10R,13S,14S)-10,13-Dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 4α-Acetoxy-5α-androstane
• 4alpha-Acetoxy-5alpha-androstane
• [(4R,5R,8S,9S,10R,13S,14S)-10,13-Dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclop
• [(4R,5R,8S,9S,10R,13S,14S)-10,13-Dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl] acetate

• Inchi： 1S/C21H34O2/c1-14(22)23-19-7-5-12-21(3)17-10-13-20(2)11-4-6-16(20)15(17)8-9-18(19)21/h15-19H,4-13H2,1-3H3/t15-,16-,17-,18-,19+,20-,21+/m0/s1
• InChI Key： ZKLQMYXUPGSIGN-SPKZCENISA-N
• SMILES： O(C(C)=O)[C@@H]1CCC[C@@]2(C)[C@H]1CC[C@H]1[C@@H]3CCC[C@@]3(C)CC[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• Topological Polar Surface Area: 26.3